Cas no 303986-03-0 (3-Chloro-N-(4-isopropylphenyl)-2,2-dimethylpropanamide)

• Product name: 3-Chloro-N-(4-isopropylphenyl)-2,2-dimethylpropanamide
• CAS No: 303986-03-0
• MF: C₁₄H₂₀ClNO
• MW: 253.767703056335
• CID: 5015527

3-Chloro-N-(4-isopropylphenyl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(4-isopropylphenyl)-2,2-dimethylpropanamide
• 3-chloro-2,2-dimethyl-N-[4-(propan-2-yl)phenyl]propanamide
• 3-Chloro-N-(4-isopropylphenyl)-2,2-dimethylpropanamide

• Inchi： 1S/C14H20ClNO/c1-10(2)11-5-7-12(8-6-11)16-13(17)14(3,4)9-15/h5-8,10H,9H2,1-4H3,(H,16,17)
• InChI Key： LDUCLWLAISGAKG-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)C(NC1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• Topological Polar Surface Area: 29.1
• XLogP3: 3.7

Additional information on 3-Chloro-N-(4-isopropylphenyl)-2,2-dimethylpropanamide

3-Chloro-N-(4-isopropylphenyl)-2,2-dimethylpropanamide

The compound 3-Chloro-N-(4-isopropylphenyl)-2,2-dimethylpropanamide (CAS No. 303986-03-0) is a highly specialized organic chemical with significant applications in various fields, particularly in pharmaceutical research and agrochemical development. This compound is characterized by its unique structural features, which include a chlorinated aromatic ring and a substituted amide group. The chlorine atom at the third position of the aromatic ring contributes to its reactivity and selectivity in chemical reactions, making it a valuable intermediate in the synthesis of bioactive molecules.

Recent studies have highlighted the potential of this compound as a building block for designing novel pesticides and herbicides. Its ability to interact with specific molecular targets in plants and insects has been extensively explored, leading to promising results in controlling agricultural pests without adverse environmental impacts. Researchers have also investigated its role as a neurotransmitter receptor antagonist, which opens new avenues for its application in treating neurological disorders such as epilepsy and Parkinson's disease.

The synthesis of 3-Chloro-N-(4-isopropylphenyl)-2,2-dimethylpropanamide involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the chlorination of the aromatic ring, followed by nucleophilic substitution to introduce the amide group. Advanced spectroscopic techniques such as NMR and IR spectroscopy have been employed to confirm the purity and structural integrity of the final product.

In terms of physical properties, this compound exhibits a melting point of approximately 125°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in both laboratory-scale experiments and large-scale industrial production processes.

One of the most exciting developments involving this compound is its use in the creation of bioisosteres, which are structural analogs designed to mimic the activity of natural compounds while improving their pharmacokinetic profiles. By modifying the substituents on the aromatic ring or altering the amide group, researchers have successfully developed derivatives with enhanced bioavailability and reduced toxicity.

The environmental impact of 3-Chloro-N-(4-isopropylphenyl)-2,2-dimethylpropanamide has also been a focus of recent studies. Scientists have evaluated its degradation pathways under various conditions, including soil burial tests and aquatic biodegradation assays. The results indicate that this compound undergoes rapid microbial degradation, minimizing its persistence in the environment and reducing potential risks to ecosystems.

In conclusion, 3-Chloro-N-(4-isopropylphenyl)-2,2-dimethylpropanamide (CAS No. 303986-03-0) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with its favorable physical properties and environmental profile, positions it as an essential tool for advancing research in pharmaceuticals, agrochemicals, and materials science. As ongoing studies continue to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.